Cas no 126416-57-7 (Neomarchantin B)

• Product Name: Neomarchantin B
• CAS No: 126416-57-7
• MF: C₂₈H₂₄O₅
• MW: 440.48820783973
• CID: 195343
• Update Time: 2024-03-01

Neomarchantin B Chemical and Physical Properties

Names and Identifiers

• 2,15-Dioxapentacyclo[20.2.2.216,19.13,7.110,14]triaconta-3,5,7(30),10,12,14(29),16,18,22,24,25,27-dodecaene-4,17,18-triol
• NeomarchantinB
• Neomarchantin B

• Inchi： 1S/C28H24O5/c29-24-14-9-20-5-4-19-2-1-3-23(16-19)33-25-15-11-21(27(30)28(25)31)10-6-18-7-12-22(13-8-18)32-26(24)17-20/h1-3,7-9,11-17,29-31H,4-6,10H2
• InChI Key： IPOMWFZPWNPRIE-UHFFFAOYSA-N
• SMILES： C12C=CC(=CC=1)CCC1C=CC(=C(O)C=1O)OC1=CC(=CC=C1)CCC1=CC(=C(O)C=C1)O2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• XLogP3: 4.079

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds